BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistics for Handling
Ceritinib Dihydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ceritinib dihydrochloride

Cat. No.: B8058383

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of potent compounds like Ceritinib dihydrochloride is paramount. This guide
provides immediate, essential safety protocols, operational plans, and disposal procedures to
foster a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment

Ceritinib dihydrochloride is classified with specific health and environmental hazards.
Adherence to recommended personal protective equipment (PPE) is critical to minimize
exposure risks.

Table 1: Hazard Classification for Ceritinib Dihydrochloride
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Hazard Classification GHS Code Description
Acute Toxicity, Oral H302 Harmful if swallowed.
] o May damage fertility or the
Reproductive Toxicity H360 )
unborn child.[1][2]
Causes damage to organs
Specific Target Organ Toxicity H372 through prolonged or repeated
exposure.[1]
Acute Aquatic Toxicity H400 Very toxic to aquatic life.[1][3]
) ] o Very toxic to aquatic life with
Chronic Aquatic Toxicity H410

long lasting effects.[1][3]

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type

Specification

Rationale

Eye Protection

Safety goggles with side-

shields.

Protects eyes from dust and

potential splashes.

Hand Protection

Protective gloves (e.g., nitrile,

double-gloving recommended).

Prevents skin contact with the

compound.

Body Protection

Impervious clothing, such as a

lab coat or gown.

Provides a barrier against
contamination of personal

clothing.

Respiratory Protection

Suitable respirator (e.g., N95
or higher).

Necessary to prevent
inhalation of dust or aerosols,
especially during spill cleanup

or when handling powders.

Standard Operating Procedures for Handling and

Storage

Handling:
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» Engineered Controls: All handling of Ceritinib dihydrochloride powder should be
conducted in a designated area with appropriate exhaust ventilation, such as a chemical
fume hood or a biological safety cabinet (BSC), to minimize inhalation exposure.

o Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in
areas where the compound is used.[3]

o Aerosol and Dust Avoidance: Avoid the formation of dust and aerosols during handling.[3]
Storage:
o Container: Keep the container tightly sealed.

e Environment: Store in a cool, well-ventilated area, away from direct sunlight and sources of
ignition.[3]

o Temperature: Recommended storage at -20°C for the powder form.[3]

Spill Management Protocol

Immediate and effective management of a Ceritinib dihydrochloride spill is crucial to mitigate
contamination and health risks.

Spill Kit Contents: A dedicated cytotoxic spill kit should be readily accessible and include:

Written spill cleanup procedure.

e Warning signs to isolate the area.

e Full PPE: two pairs of chemotherapy-rated gloves, a respirator (N95 or equivalent), safety
goggles, and an impermeable gown.

o Absorbent materials (e.g., pads or granules).

e Scoop and scraper for collecting debris.

o Designated cytotoxic waste bags and a puncture-resistant sharps container.
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o Cleaning solution (e.g., detergent solution).

Step-by-Step Spill Cleanup Procedure:

Evacuate and Secure the Area: Alert others in the vicinity and evacuate the immediate area.
Restrict access and post warning signs.

Don PPE: Before beginning cleanup, put on all required personal protective equipment from
the spill kit.

Contain the Spill:

o For Powders: Gently cover the spill with absorbent pads wetted with water to prevent dust
from becoming airborne.[4][5]

o For Liquids: Cover the spill with absorbent pads, working from the outside in to prevent
spreading.[1]

Collect the Waste: Use a scoop and scraper to carefully collect all absorbent materials and
any broken glass.[5] Place all contaminated materials into a designated cytotoxic waste bag.
For sharps, use a puncture-resistant container.

Decontaminate the Area: Clean the spill area thoroughly with a detergent solution, working
from the least contaminated to the most contaminated area.[4] Following the initial cleaning,
rinse the area with clean water.

Dispose of Waste: All contaminated materials, including PPE, must be disposed of as
cytotoxic waste in accordance with institutional and local regulations. Double-bag all waste in
labeled plastic bags.[4]

Post-Cleanup: Wash hands thoroughly with soap and water after removing PPE. Report the
incident as required by your institution.
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Caption: Workflow for a Ceritinib dihydrochloride spill response.
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Disposal Plan

All waste contaminated with Ceritinib dihydrochloride, including unused product,
contaminated lab supplies, and PPE, must be handled as hazardous or cytotoxic waste.

¢ Segregation: Do not mix cytotoxic waste with other chemical or biological waste streams.
o Containers: Use clearly labeled, leak-proof containers designated for cytotoxic waste.

» Disposal Route: Dispose of contents and containers at an approved waste disposal plant.[3]
Follow all institutional, local, and national regulations for hazardous waste disposal. It is
crucial not to dispose of this material down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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